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Compound of Interest

Compound Name: Undecyl glucoside

Cat. No.: B1617244 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Undecyl glucoside in a laboratory setting. Adherence to these procedural steps is vital for

ensuring the safety of all personnel.

Undecyl glucoside is a surfactant used in various laboratory applications. While it is

recognized by the EPA's Safer Choice program as a chemical of low concern, it presents

significant hazards that necessitate careful handling.[1] The primary risks associated with

Undecyl glucoside are serious eye damage and skin irritation.[1][2][3]

Hazard Identification and Classification
The following table summarizes the Globally Harmonized System (GHS) classification for

Undecyl glucoside.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

equipment is mandatory when handling Undecyl glucoside.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear tightly fitting, basket-

shaped safety goggles that

protect from liquid splashes.[4]

[5] A face shield should be

used in conjunction with

goggles, especially when there

is a high potential for splashes.

[4][5][6]

Skin
Chemical-Resistant Gloves &

Lab Coat

Use nitrile, latex, or neoprene

gloves to create an effective

barrier.[6] A lab coat or

chemical-resistant

apron/coveralls must be worn

to protect the body from spills

and splashes.[6][7][8]

Respiratory Not typically required

Use in a well-ventilated area. If

procedures may generate

aerosols or mists, or if

ventilation is poor, a respirator

may be necessary.[2][7][8]

Feet Closed-Toe Shoes

Sturdy, closed-toe footwear

that covers the entire foot is

required in the laboratory to

protect from spills.[7][9]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of Undecyl glucoside from preparation to

cleanup.

1. Preparation and Pre-Handling
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Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and

understand the specific hazards.

Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

accessible and operational.

Don PPE: Put on all required PPE as specified in the table above.

2. Handling Undecyl Glucoside

Minimize Aerosols: Perform all procedures carefully to minimize the creation of splashes or

aerosols.[7][8]

Mechanical Pipetting: Use only mechanical pipetting devices. Do not pipette by mouth.[7][8]

Avoid Contact: Prevent direct contact with skin and eyes.[2]

No Contamination: Do not eat, drink, or store food in the laboratory.[7][8]

3. Post-Handling and Cleanup

Decontaminate: Clean and decontaminate all work surfaces with an appropriate disinfectant

or cleaning agent after use.[7][8]

Remove PPE: Remove gloves and lab coat before leaving the laboratory.[7] Never touch

door handles, keyboards, or personal items with contaminated gloves.[7]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical and

after removing gloves.[2][7][8]

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush the eyes with a steady stream

of water for at least 15 minutes.[7][10] Forcibly

hold the eyelids open to ensure a thorough rinse

of all surfaces.[7] Remove contact lenses if

present and easy to do.[2][10] Seek immediate

medical attention.[2][10]

Skin Contact

Remove all contaminated clothing immediately.

[2] Wash the affected skin area with plenty of

water.[2][10]

Ingestion
Rinse the mouth thoroughly with water. Do NOT

induce vomiting.[2]

Inhalation
If mists or vapors are inhaled, move the

individual to fresh air immediately.[2]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Dispose of Undecyl glucoside and any contaminated materials (e.g.,

gloves, absorbent pads) in a designated hazardous or special waste collection container.[10]

Environmental Protection: Do not discharge the chemical or contaminated waste into drains,

surface waters, or groundwater.[2][10] Prevent runoff from entering waterways.[2]

Follow Regulations: Adhere to all local, state, and federal regulations for chemical waste

disposal.

Handling Workflow for Undecyl Glucoside
The following diagram outlines the logical workflow for safely handling Undecyl glucoside in a

laboratory setting.
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4. Emergency Response
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Caption: Workflow for safe handling of Undecyl glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Undecyl Glucoside | C17H34O6 | CID 113495 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. naturalbulksupplies.com [naturalbulksupplies.com]

3. carlroth.com [carlroth.com]

4. bvl.bund.de [bvl.bund.de]

5. hsa.ie [hsa.ie]

6. marketplace.safetyculture.com [marketplace.safetyculture.com]

7. ethz.ch [ethz.ch]

8. Standard Laboratory Practices for BSL-1 Laboratories – Laboratory Safety Manual
[lsm.alfaisal.edu]

9. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

10. chemistryconnection.com [chemistryconnection.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocol for Undecyl
Glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617244#personal-protective-equipment-for-
handling-undecyl-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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